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Compound of Interest

Compound Name: alpha-Casein (90-96)

CAS No.: 83471-49-2

Cat. No.: B1343140

Get Quote

As an application scientist, I recognize that handling biologically active peptides requires a

rigorous synthesis of chemical safety and operational precision. α-Casein (90-96) (Sequence:

Arg-Tyr-Leu-Gly-Tyr-Leu-Glu or RYLGYLE) is an exogenous opioid peptide (exorphin) derived

from the enzymatic hydrolysis of bovine milk α-casein [1]. Because it exhibits naloxone-

reversible opioid activity and acts as an efficient ligand for Cu(II) ions [2], it must be handled

with strict adherence to biological and chemical safety protocols.

This guide provides drug development professionals and researchers with a self-validating

system for the safe handling, reconstitution, and disposal of α-Casein (90-96).

Hazard Assessment & Causality
While synthetic peptides like α-Casein (90-96) are not acutely toxic in standard laboratory

quantities, their potent biological activity and physical state present specific occupational

hazards:

Inhalation Risk (Aerosolization): In its lyophilized (freeze-dried) state, the peptide is highly

electrostatic and consists of fine particulates. Opening a vial outside of containment can
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cause immediate aerosolization. Inhalation of exorphins can lead to rapid mucosal

absorption and unintended systemic neuropharmacological effects [1].

Dermal Exposure: Peptides can be absorbed through broken skin or mucous membranes.

Due to its opioid receptor binding affinity, localized or systemic exposure must be prevented.

Chemical Degradation: Peptides are highly hygroscopic. Exposure to ambient moisture

causes rapid condensation, leading to the hydrolysis of peptide bonds and immediate loss of

experimental integrity [3].

Quantitative Physicochemical Data
Summarizing the quantitative properties is essential for accurate molarity calculations and

storage logistics [4].

Property Value Operational Implication

CAS Registry Number 83471-49-2
Use for exact chemical

tracking and SDS retrieval.

Molecular Weight 913.03 g/mol
Critical for calculating precise

molar concentrations.

Sequence Arg-Tyr-Leu-Gly-Tyr-Leu-Glu

Resistant to trypsin;

susceptible to chymotrypsin

[1].

Lyophilized Storage -20°C to -80°C

Requires strict cold chain;

must equilibrate before

opening.

Reconstituted Storage -20°C (Aliquoted)

Highly susceptible to

degradation; strictly avoid

freeze-thaw.

Personal Protective Equipment (PPE) Matrix
To mitigate the risks outlined above, the following PPE and engineering controls are mandatory.

The requirements shift depending on the physical state of the peptide.
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Protection Category
Lyophilized Powder
Handling

Reconstituted Solution
Handling

Engineering Controls

Mandatory: Calibrated

Chemical Fume Hood or Class

II Biological Safety Cabinet

(BSC).

Open bench acceptable only if

no aerosol-generating

procedures are performed.

Hand Protection
Double-gloved Nitrile

(minimum 4 mil thickness).
Single-gloved Nitrile.

Eye Protection
Splash-resistant safety

goggles (ANSI Z87.1).

Standard safety glasses with

side shields.

Body Protection
Fluid-resistant lab coat (Grade

3) with fitted cuffs.
Standard laboratory coat.

Respiratory

N95/P100 respirator required if

a fume hood is unavailable or

fails.

Not required under normal

handling conditions.

Step-by-Step Operational Workflow
This protocol is designed as a self-validating system: each step actively prevents the failure

modes (degradation, contamination, exposure) of the subsequent step.

Phase 1: Pre-Operational Setup & Equilibration
Causality: Lyophilized peptides are hygroscopic. Opening a cold vial introduces ambient

humidity, causing condensation that instantly degrades the peptide.

Equilibration: Remove the sealed vial of α-Casein (90-96) from -20°C storage. Place it in a

desiccator at room temperature for 30 to 60 minutes before opening.

Sanitization: Wipe down the interior of the fume hood or BSC with 70% isopropanol or

ethanol.

PPE Donning: Equip double nitrile gloves, safety goggles, and a lab coat.
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Phase 2: Reconstitution Protocol
Causality: Rapid addition of solvent or vigorous agitation causes shear stress, leading to

peptide denaturation and aerosolization.

Centrifugation: Briefly centrifuge the vial at low speed (e.g., 1,000 x g for 1 minute) to ensure

all lyophilized powder is collected at the bottom.

Solvent Addition: Working inside the fume hood, carefully remove the cap. Using a calibrated

sterile pipette, add the chosen solvent (e.g., sterile bacteriostatic water or PBS) dropwise

down the inner side of the vial. Do not inject liquid directly into the powder bed.

Dissolution: Gently swirl the vial in a circular motion. Do not vortex. Vortexing introduces air-

water interfaces that can cause the peptide to aggregate. Allow the solution to sit for 5-10

minutes to ensure complete dissolution.

Phase 3: Aliquoting and Storage
Causality: Repeated freeze-thaw cycles physically shear peptide bonds and accelerate

oxidative degradation.

Inspection: Verify the solution is clear and free of particulate matter.

Aliquoting: Divide the reconstituted peptide into single-use sterile microcentrifuge tubes (e.g.,

50 µL or 100 µL volumes).

Storage: Immediately transfer the aliquots to a -20°C or -80°C freezer. Label each tube with

the compound name, concentration, solvent used, and date.

Spill Management and Disposal Plans
In the event of an accidental release, immediate containment is required to prevent cross-

contamination and personnel exposure.

Powder Spills: Do not dry-sweep. Dry sweeping aerosolizes the peptide. Gently cover the

spilled powder with absorbent paper towels lightly dampened with sterile water or 70%

ethanol. Carefully scoop the material into a hazardous waste container.
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Liquid Spills: Cover the spill with absorbent pads. Apply 10% sodium hypochlorite (bleach) or

70% ethanol from the perimeter working inward. Allow a 10-minute contact time before

wiping up.

Disposal: α-Casein (90-96) is a biologically active fine chemical. All empty vials,

contaminated pipette tips, and used PPE must be segregated into designated, properly

labeled hazardous chemical waste containers. Do not dispose of peptide solutions down

public drains. Coordinate with your institution's Environmental Health and Safety (EH&S)

department for compliant incineration or disposal.

Operational Workflow Visualization
The following diagram illustrates the critical path for handling α-Casein (90-96), highlighting the

intersection of safety controls and experimental integrity.
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 Prevent powder loss

Gentle Swirling
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 Preserve peptide integrity

Divide into
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 Prevent freeze-thaw degradation

Store Aliquots at -20°C

 Long-term stability

Dispose Vials/PPE as
Hazardous Chemical Waste

 Post-procedure cleanup

Click to download full resolution via product page

Caption: Safe handling and reconstitution workflow for α-Casein (90-96) lyophilized powder.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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